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Compound of Interest

Compound Name: Bimatoprost isopropy! ester

Cat. No.: B10768080

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of
Bimatoprost isopropyl ester, a significant prostaglandin F2a analog. The document details its
physicochemical characteristics, stability profile, relevant experimental protocols, and its
biological mechanism of action, offering critical data for research and development
applications.

Physicochemical Properties

Bimatoprost isopropyl ester is the isopropyl ester of the free acid prostaglandin that
corresponds to Bimatoprost. While Bimatoprost is a prostamide, its isopropyl ester form is a
prostaglandin analog that has been investigated for its potent ocular hypotensive activity.[1]

Chemical Identifiers and Molecular Characteristics

The fundamental chemical identifiers and properties of Bimatoprost isopropyl ester are
summarized below. This data is essential for substance identification, analytical method
development, and chemical modeling.
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Property Value Source(s)
Isopropyl (52)-7-
{(1R,2R,3R,5S)-3,5-dihydroxy-

IUPAC Name 2-[(1E,3S)-3-hydroxy-5-phenyl-  [2]
1-penten-1-yljcyclopentyl}-5-
heptenoate
17-phenyl trinor PGF2a

Synonyms isopropyl ester, [2]
Dehydrolatanoprost

CAS Number 130209-76-6 [2][3]

Molecular Formula C26H380s5 [L1121[31[4115]

Molecular Weight

430.58 g/mol (also reported as
430.577 g/mol and 430.6 g/mol

)

[11(31[4]

Appearance

Pale yellow to colorless oily
liquid or pale yellow to white

waxy solid

[2][6]

Physical and Chemical Data

The physical properties of Bimatoprost isopropyl ester influence its solubility, formulation,

and behavior in biological systems.
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Property Value Source(s)
Boiling Point 573.4 £ 50.0 °C at 760 mmHg [1]
Flash Point 185.0 + 23.6 °C [1]
Density 1.1+0.1 g/cm3 [1]
LogP 3.56 [1]
Vapor Pressure 0.0 £ 1.7 mmHg at 25°C [1]

Practically insoluble in water;
- Freely soluble in alcohol,
Solubility o [2][3][6]
acetonitrile, methanol. Soluble

in MEOH.

Store at -10°C or between 2-
8°C for long-term storage in a

Storage tightly sealed container, [21[3][6]
protected from light and

moisture.

Chemical Stability and Degradation

While specific degradation pathway studies for Bimatoprost isopropyl ester are not
extensively detailed in the provided results, inferences can be drawn from the stability of the
closely related amide, Bimatoprost. Amides are generally more chemically stable than esters of
similar structures.[7] Bimatoprost itself is a stable molecule that does not require refrigeration
and has shown no measurable degradation under thermal stress conditions (27°C, 37°C, or
50°C).[8][9][10]

However, forced degradation studies on Bimatoprost have shown it undergoes significant
degradation in acidic and oxidative environments, while remaining stable under alkaline,
thermal, and photolytic conditions.[11] It is plausible that the ester linkage in Bimatoprost
isopropyl ester would be susceptible to hydrolytic degradation, particularly under acidic or
alkaline conditions.

Biological Activity and Mechanism of Action
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Bimatoprost isopropyl ester is a prodrug. In the eye, it is hydrolyzed by ocular esterases to
its biologically active free acid form, 17-phenyl trinor PGF2a.[7][12] This free acid is a potent
agonist of the Prostaglandin F (FP) receptor.

The activation of FP receptors in ocular tissues, such as the ciliary body and trabecular
meshwork, initiates a signaling cascade that leads to a reduction in intraocular pressure (IOP).
[12][13] This is achieved primarily by increasing the outflow of aqueous humor through two
main pathways: the pressure-insensitive uveoscleral pathway and the pressure-sensitive
trabecular meshwork pathway.[12][13][14][15][16] The enhanced outflow reduces the fluid

volume in the anterior chamber, thereby lowering IOP.
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Drug Administration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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